Cas no 945896-81-1 (N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine)

N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine is a bromobenzyl-substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-bromobenzyl group attached to a 6-chloropyrimidin-4-amine core, offering reactivity at multiple sites for further functionalization. The presence of both bromo and chloro substituents enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of more complex molecules. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors or other biologically active agents. High purity and well-defined synthetic pathways ensure reproducibility in research applications.

N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine structure

945896-81-1 structure

Product name:N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine

CAS No:945896-81-1

MF:C₁₁H₉BrClN₃

MW:298.566260099411

CID:5049355

N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-(4-bromobenzyl)-6-chloropyrimidin-4-amine
- N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine
- Inchi： 1S/C11H9BrClN3/c12-9-3-1-8(2-4-9)6-14-11-5-10(13)15-7-16-11/h1-5,7H,6H2,(H,14,15,16)
- InChI Key： JDIMPHQLEIAGSM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CNC1C=C(N=CN=1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 209
XLogP3: 3.7
Topological Polar Surface Area: 37.8

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 435.3±35.0 °C at 760 mmHg
Flash Point: 217.1±25.9 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(4-Bromobenzyl)-6-chloropyrimidin-4-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	N297506-1g	n-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1		1g	$ 500.00	2022-06-03
Life Chemicals	F1967-4551-10g	N-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1	95%+	10g	$1483.0	2023-09-06
Life Chemicals	F1967-4551-0.5g	N-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1	95%+	0.5g	$335.0	2023-09-06
TRC	N297506-500mg	n-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1		500mg	$ 320.00	2022-06-03
Life Chemicals	F1967-4551-0.25g	N-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1	95%+	0.25g	$318.0	2023-09-06
Life Chemicals	F1967-4551-5g	N-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1	95%+	5g	$1059.0	2023-09-06
Life Chemicals	F1967-4551-2.5g	N-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1	95%+	2.5g	$706.0	2023-09-06
Life Chemicals	F1967-4551-1g	N-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1	95%+	1g	$353.0	2023-09-06
TRC	N297506-100mg	n-(4-bromobenzyl)-6-chloropyrimidin-4-amine	945896-81-1		100mg	$ 95.00	2022-06-03